N-(1,3-benzothiazol-2-yl)-4-(benzyloxy)benzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-phenylmethoxybenzamide
• InChI: InChI=1S/C21H16N2O2S/c24-20(23-21-22-18-8-4-5-9-19(18)26-21)16-10-12-17(13-11-16)25-14-15-6-2-1-3-7-15/h1-13H,14H2,(H,22,23,24)
• InChI Key: RCPXQZJJJUROQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C21H16N2O2S
• Molecular Weight: 360.4 g/mol

Description

N-(1,3-benzothiazol-2-yl)-4-(benzyloxy)benzamide is a chemical compound that belongs to the class of benzothiazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-benzothiazol-2-yl)-4-(benzyloxy)benzamide typically involves the reaction of 2-aminobenzothiazole with 4-(benzyloxy)benzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and reagents, and employing large-scale purification techniques such as crystallization or distillation.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-benzothiazol-2-yl)-4-(benzyloxy)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The benzamide group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Sodium borohydride in methanol at room temperature.

Substitution: Amines in the presence of a base like sodium hydroxide in ethanol.

Major Products Formed

Oxidation: Formation of N-(1,3-benzothiazol-2-yl)-4-(benzyloxy)benzoic acid.

Reduction: Formation of N-(1,3-benzothiazol-2-yl)-4-(benzyloxy)benzylamine.

Substitution: Formation of this compound derivatives with various substituents.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with specific properties, such as luminescence or conductivity.

Mechanism of Action

The mechanism of action of N-(1,3-benzothiazol-2-yl)-4-(benzyloxy)benzamide involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may inhibit certain enzymes or receptors, leading to its antimicrobial or anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-benzothiazol-2-yl)benzamide
• N-(1,3-benzothiazol-2-yl)-3-(benzyloxy)benzamide
• N-(1,3-benzothiazol-2-yl)-4-(methoxy)benzamide

Uniqueness

N-(1,3-benzothiazol-2-yl)-4-(benzyloxy)benzamide is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of the benzyloxy group at the 4-position of the benzamide ring can enhance its interactions with biological targets, potentially leading to improved efficacy in certain applications.